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Compound of Interest

1,3-Dimethyluracil-5-
Compound Name:
carboxaldehyde

Cat. No.: B1297471

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 1,3-
Dimethyluracil-5-carboxaldehyde, a compound warranting careful management due to its
potential hazards.

Immediate Safety and Hazard Information

1,3-Dimethyluracil-5-carboxaldehyde is classified with the following hazards:
e Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]

The corresponding GHS pictogram is an exclamation mark (GHSQ7), indicating these irritant
properties.[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory
when handling this compound.

Quantitative Safety Data

For quick reference, the key safety classifications and identifiers for 1,3-Dimethyluracil-5-
carboxaldehyde are summarized below.
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Identifier Value

CAS Number 4869-46-9

GHS Pictogram Exclamation Point (GHSO07)[1]
Hazard Statements H315, H319, H335[1][2]
Precautionary Statements P261, P305, P351, P338[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of 1,3-Dimethyluracil-5-carboxaldehyde is to dispose of
the contents and container to an approved waste disposal plant[2]. Do not discharge into drains
or the environment[3]. The following protocol outlines the necessary steps to ensure safe and
compliant disposal.

Experimental Workflow for Disposal

1. Personal Protective Equipment (PPE) Confirmation:

o Before handling the waste, ensure you are wearing appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

2. Waste Segregation and Collection:

o Collect waste 1,3-Dimethyluracil-5-carboxaldehyde, including any contaminated materials
(e.g., filter paper, pipette tips), in a designated and compatible hazardous waste container.

e The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"1,3-Dimethyluracil-5-carboxaldehyde".

3. Container Management:
o Keep the waste container securely closed when not in use.

o Store the container in a well-ventilated, designated satellite accumulation area away from
incompatible materials such as strong oxidizing agents, strong acids, strong bases, and
strong reducing agents[3].
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4. Scheduling Waste Pickup:

» Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical waste management service to schedule a pickup for the hazardous waste
container.

o Follow all institutional procedures for waste manifest and documentation.
5. Emergency Preparedness:
 In case of a spill, immediately alert personnel in the area.

o For small spills, use an appropriate absorbent material, then sweep or shovel the contained
waste into a suitable, labeled container for disposal[3]. Avoid generating dust[3].

o Ensure that eyewash stations and safety showers are readily accessible[3].

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dimethyluracil-5-carboxaldehyde.
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:
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Ready for Disposal?

Contact EHS to Schedule Store Securely in a Ventilated
Hazardous Waste Pickup Satellite Accumulation Area

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Dimethyluracil-5-carboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 1,3-
Dimethyluracil-5-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297471#1-3-dimethyluracil-5-carboxaldehyde-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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